Cas no 1805499-89-1 (2-Bromo-5-cyano-4-(trifluoromethyl)benzoic acid)

• Product Name: 2-Bromo-5-cyano-4-(trifluoromethyl)benzoic acid
• CAS No: 1805499-89-1
• MF: C₉H₃BrF₃NO₂
• MW: 294.024832010269
• MDL: MFCD28737397
• CID: 4785782
• Update Time: 2025-06-14

2-Bromo-5-cyano-4-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-cyano-4-(trifluoromethyl)benzoic acid

• MDL： MFCD28737397
• Inchi： 1S/C9H3BrF3NO2/c10-7-2-6(9(11,12)13)4(3-14)1-5(7)8(15)16/h1-2H,(H,15,16)
• InChI Key： SBYRVXYRNXWVBA-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=CC(C#N)=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 335
• XLogP3: 2.7
• Topological Polar Surface Area: 61.1

Additional information on 2-Bromo-5-cyano-4-(trifluoromethyl)benzoic acid

Comprehensive Overview of 2-Bromo-5-cyano-4-(trifluoromethyl)benzoic acid (CAS No. 1805499-89-1)

2-Bromo-5-cyano-4-(trifluoromethyl)benzoic acid (CAS No. 1805499-89-1) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This compound, characterized by its unique molecular structure featuring a bromo substituent, a cyano group, and a trifluoromethyl moiety, serves as a critical intermediate in the synthesis of complex molecules. Its versatility and reactivity make it a valuable asset for researchers exploring novel drug candidates, functional materials, and specialty chemicals.

The growing interest in 2-Bromo-5-cyano-4-(trifluoromethyl)benzoic acid is driven by its potential applications in medicinal chemistry, particularly in the design of small-molecule inhibitors and biologically active compounds. Recent studies highlight its role in the development of targeted therapies for diseases such as cancer and inflammatory disorders. Additionally, its trifluoromethyl group enhances metabolic stability, a property highly sought after in modern drug discovery. Researchers are also investigating its utility in agrochemical formulations, where its structural features contribute to improved pesticide efficacy and environmental compatibility.

From a synthetic chemistry perspective, 2-Bromo-5-cyano-4-(trifluoromethyl)benzoic acid (CAS No. 1805499-89-1) is a pivotal building block for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing aryl-aryl bonds, a common motif in many high-value compounds. The presence of both bromo and cyano groups allows for selective functionalization, enabling chemists to tailor the molecule for specific applications. This adaptability aligns with the rising demand for customizable intermediates in industrial and academic settings.

In the context of material science, 2-Bromo-5-cyano-4-(trifluoromethyl)benzoic acid is being explored for its potential in designing organic electronic materials. Its electron-withdrawing groups (cyano and trifluoromethyl) make it a candidate for use in organic semiconductors and photovoltaic devices. As the push for sustainable energy solutions intensifies, compounds like this are gaining traction for their role in next-generation renewable energy technologies.

The compound's stability and solubility properties are also subjects of ongoing research. Scientists are optimizing synthetic protocols to improve yields and reduce environmental impact, addressing the broader industry shift toward green chemistry. Questions such as "How to synthesize 2-Bromo-5-cyano-4-(trifluoromethyl)benzoic acid efficiently?" and "What are the latest applications of trifluoromethylated compounds?" are frequently searched, reflecting the compound's relevance in contemporary scientific discourse.

In summary, 2-Bromo-5-cyano-4-(trifluoromethyl)benzoic acid (CAS No. 1805499-89-1) is a multifaceted compound with broad applicability across cutting-edge research domains. Its structural uniqueness and functional diversity position it as a key player in advancing pharmaceutical innovation, agrochemical development, and material engineering. As scientific inquiry continues to evolve, this compound is poised to remain at the forefront of chemical research and industrial applications.